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Compound of Interest

Compound Name: Nbd-556

Cat. No.: B1676978

Essential Safety and Handling Guide for Nbd-556

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, storage, and
disposal of Nbd-556 (CAS: 333353-44-9), a small molecule HIV-1 entry inhibitor. Adherence to
these procedures is essential to ensure personal safety and minimize environmental impact.

Chemical and Physical Properties

A summary of the key quantitative data for Nbd-556 is presented in the table below for easy

reference.
Property Value
CAS Number 333353-44-9
Molecular Formula C17H24CIN3O2
Molecular Weight 337.84 g/mol
Appearance Solid powder
Solubility Soluble in DMSO
Storage Temperature -20°C (powder)
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Hazard Identification and GHS Classification

Nbd-556 is classified under the Globally Harmonized System (GHS) with the following hazards:
o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]
o Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.[1]

o Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting
effects.[1]

Signal Word: Warning

Hazard Pictograms:

Hazard Statements:

e H302: Harmful if swallowed.[1]

e H410: Very toxic to aquatic life with long-lasting effects.[1]
Precautionary Statements:

e P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]
e P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P330: Rinse mouth.[1]
e P391: Collect spillage.[1]

» P501: Dispose of contents/container to an approved waste disposal plant.[1]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Nbd-556 to minimize exposure and ensure

personal safety.

PPE Category Recommended Equipment

) Chemical safety goggles or a face shield where
Eye Protection o _
splashing is possible.

Chemically resistant, impermeable gloves (e.qg.,
] nitrile). Inspect gloves for integrity before use
Hand Protection )
and change them frequently, especially after

direct contact with the compound.

) A laboratory coat must be worn at all times.
Body Protection o
Ensure it is fully buttoned.

Work in a well-ventilated area, preferably a
Respiratory chemical fume hood, to avoid inhalation of the

powder.

Experimental Protocols: Safe Handling and Disposal

Strict adherence to the following protocols is required for the safe handling and disposal of
Nbd-556.

Handling and Storage

o Engineering Controls: All work with solid Nbd-556 and concentrated solutions should be
conducted in a certified chemical fume hood to minimize inhalation risk.

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the laboratory. Wash hands thoroughly with soap and water after handling and before leaving
the laboratory.

o Storage: Store Nbd-556 powder in a tightly sealed container in a freezer at -20°C.[1]
Solutions in DMSO should also be stored at -20°C or -80°C for longer-term stability.[1]
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Spill Management

In the event of a spill, follow these procedures immediately:

Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.
Wear Appropriate PPE: Don the personal protective equipment outlined in Section 3.

Contain the Spill: For solid spills, carefully sweep the material to avoid generating dust and
place it into a labeled, sealed container for disposal. For liquid spills, absorb the material with
an inert absorbent (e.g., vermiculite, sand, or earth).

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., ethanol) followed
by soap and water.

Dispose of Waste: All contaminated materials, including absorbent, gloves, and cleaning
materials, must be placed in a sealed container and disposed of as hazardous waste.

Disposal Plan

All waste containing Nbd-556 must be treated as hazardous waste due to its toxicity to aquatic

life.

Chemical Waste: Unused Nbd-556 and solutions containing the compound should be
collected in a designated, labeled hazardous waste container.

Contaminated Materials: All disposable labware (e.g., pipette tips, tubes, gloves) that has
come into contact with Nbd-556 must be collected in a sealed, labeled hazardous waste bag
or container.

Disposal Route: Dispose of all Nbd-556 waste through your institution's environmental health
and safety office, following all local, state, and federal regulations. Do not dispose of Nbd-
556 down the drain, as it is very toxic to aquatic life.[1]

Visual Workflow Diagrams

The following diagrams illustrate the key workflows for handling Nbd-556 safely.
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Cleanup & Disposal

[ Decontaminate Glassware |

Handling

Preparation
Prepare Solution (e.g., in DMSO) se in Experimen Dispose of Contaminated cunsumamgsl—»

Don Appropriate PPE Work in Chemical Fume Hood Weigh Solid Nbd-556

Dispose of Chemical Waste

Handling Nbd-5567?

Solid or Liquid?

iquid

Handle with care

Work in Fume Hood
to avoid splashes

to avoid dust inhalation

Mandatory PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat

Proceed with Caution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1676978?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676978?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC9476.html
https://www.benchchem.com/product/b1676978#personal-protective-equipment-for-handling-nbd-556
https://www.benchchem.com/product/b1676978#personal-protective-equipment-for-handling-nbd-556
https://www.benchchem.com/product/b1676978#personal-protective-equipment-for-handling-nbd-556
https://www.benchchem.com/product/b1676978#personal-protective-equipment-for-handling-nbd-556
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676978?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

